Cas no 870062-96-7 (Pyridine, 2-(2-bromo-5-fluorophenoxy)-)

Pyridine, 2-(2-bromo-5-fluorophenoxy)-, is a halogenated aromatic compound featuring a pyridine core substituted with a 2-bromo-5-fluorophenoxy group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its electron-rich pyridine moiety further facilitates nucleophilic aromatic substitution, broadening its applicability in heterocyclic chemistry. The compound's stability under standard conditions ensures consistent performance in synthetic workflows. Its well-defined reactivity profile makes it a preferred choice for constructing complex molecular architectures in medicinal and materials chemistry research.

Pyridine, 2-(2-bromo-5-fluorophenoxy)- structure

870062-96-7 structure

Product Name:Pyridine, 2-(2-bromo-5-fluorophenoxy)-

CAS No:870062-96-7

MF:C₁₁H₇BrFNO

MW:268.081785440445

MDL:MFCD26157627

CID:1858635

Update Time:2026-04-28

Pyridine, 2-(2-bromo-5-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-(2-bromo-5-fluorophenoxy)-
- MDL： MFCD26157627

Pyridine, 2-(2-bromo-5-fluorophenoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB557019-1 g	2-(2-Bromo-5-fluorophenoxy)pyridine; .	870062-96-7	1g	€551.60	2022-07-28
abcr	AB557019-5 g	2-(2-Bromo-5-fluorophenoxy)pyridine; .	870062-96-7	5g	€1,311.50	2022-07-28
abcr	AB557019-1g	2-(2-Bromo-5-fluorophenoxy)pyridine; .	870062-96-7	1g	€602.60	2023-08-31
abcr	AB557019-5g	2-(2-Bromo-5-fluorophenoxy)pyridine; .	870062-96-7	5g	€1439.00	2023-08-31

Pyridine, 2-(2-bromo-5-fluorophenoxy)- Related Literature

1. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Additional information on Pyridine, 2-(2-bromo-5-fluorophenoxy)-

Pyridine, 2-(2-bromo-5-fluorophenoxy): A Comprehensive Overview

Pyridine, 2-(2-bromo-5-fluorophenoxy), also known by its CAS number 870062-96-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution pattern on the pyridine ring, specifically at the 2-position with a phenoxy group that contains both bromo and fluoro substituents, imparts unique chemical properties to this molecule. These properties make it an invaluable compound in research and industrial settings.

The synthesis of Pyridine, 2-(2-bromo-5-fluorophenoxy) typically involves multi-step reactions, often starting from pyridine derivatives and introducing the desired substituents through nucleophilic aromatic substitution or other advanced organic reactions. The presence of electron-withdrawing groups like bromo and fluoro on the phenoxy ring enhances the reactivity of the compound, making it suitable for further functionalization in various chemical transformations.

Recent studies have highlighted the potential of Pyridine, 2-(2-bromo-5-fluorophenoxy) in drug discovery and development. Its unique electronic properties and structural flexibility allow it to serve as a building block for designing bioactive molecules. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents targeting specific cellular pathways. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic applications, enhancing reaction efficiency in organic synthesis.

In the field of materials science, Pyridine, 2-(2-bromo-5-fluorophenoxy) has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its bromo and fluoro substituents contribute to the formation of robust coordination networks, which are highly sought after for gas storage, sensing, and catalysis applications. Moreover, its thermal stability and high surface area make it an attractive candidate for these purposes.

The environmental impact of Pyridine, 2-(2-bromo-5-fluorophenoxy) has also been a subject of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. While initial findings suggest moderate biodegradability under specific conditions, further investigations are required to fully understand its environmental fate and risks. Regulatory agencies are increasingly emphasizing the need for sustainable practices in chemical manufacturing to minimize ecological footprint.

In conclusion, Pyridine, 2-(2-bromo-5-fluorophenoxy), with its CAS number 870062-96-7, stands out as a multifaceted compound with diverse applications across various scientific domains. Its chemical versatility, combined with recent advancements in its synthesis and application techniques, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.